Cas no 1273720-26-5 (4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide)

• Product Name: 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide
• CAS No: 1273720-26-5
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 5148874
• PubChem ID: 55097893
• Update Time: 2025-06-08

4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-2-CHLORO-N-[2-(PYRROLIDIN-1-YL)ETHYL]BENZAMIDE
• Benzamide, 4-amino-2-chloro-N-[2-(1-pyrrolidinyl)ethyl]-
• 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide

• Inchi： 1S/C13H18ClN3O/c14-12-9-10(15)3-4-11(12)13(18)16-5-8-17-6-1-2-7-17/h3-4,9H,1-2,5-8,15H2,(H,16,18)
• InChI Key： PPOVQRJXXCYLRS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCN1CCCC1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 58.4

Additional information on 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide

Introduction to 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 1273720-26-5)

4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 1273720-26-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various therapeutic areas, including central nervous system (CNS) disorders and cancer. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide is a small molecule with a molecular formula of C₁₄H₁₈ClN₃O and a molecular weight of approximately 283.76 g/mol. The compound features a benzamide core with an amino group at the para position, a chlorine atom at the meta position, and an N-substituted pyrrolidine moiety attached to the benzamide nitrogen. These structural elements contribute to its unique chemical and biological properties.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions. Its melting point is reported to be around 150°C, and it is stable under standard laboratory conditions. The presence of the amino group and the pyrrolidine ring provides opportunities for further functionalization and derivatization, enhancing its utility in drug discovery and development.

Synthesis Methods

The synthesis of 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-amino-2-chlorobenzoyl chloride with N-(2-aminoethyl)pyrrolidine in the presence of a base such as triethylamine or diisopropylethylamine (DIPEA). This reaction typically proceeds via nucleophilic acyl substitution, yielding the desired product in good yields.

An alternative synthetic route involves the coupling of 4-amino-2-chlorobenzoic acid with N-(2-aminoethyl)pyrrolidine using coupling agents like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This method is advantageous due to its mild reaction conditions and high tolerance for functional groups.

Biological Activities

4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide has demonstrated a range of biological activities that make it an attractive candidate for further investigation. One of its notable properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT₇ receptor, which plays a crucial role in regulating mood, sleep, and cognitive functions.

In addition to its CNS activity, 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide has shown promise as an antiproliferative agent against various cancer cell lines. Research indicates that it can inhibit cell proliferation by inducing apoptosis and cell cycle arrest. Mechanistic studies suggest that this effect may be mediated through the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK.

Clinical Potential and Recent Research Advancements

The therapeutic potential of 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide has been explored in preclinical studies, with promising results. Recent studies have focused on its application in treating neurological disorders such as depression and anxiety. Preclinical models have shown that this compound can effectively reduce depressive-like behaviors in animal models, suggesting its potential as an antidepressant agent.

In cancer research, 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide has been evaluated for its antitumor activity against breast cancer, lung cancer, and colon cancer cell lines. In vitro studies have demonstrated significant cytotoxic effects on these cell lines, with minimal toxicity to normal cells. These findings have prompted further investigations into its mechanism of action and potential use as a novel anticancer agent.

Safety Considerations and Future Directions

The safety profile of 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

The future direction of research on 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide will likely focus on optimizing its pharmacological properties through structure-based drug design. Additionally, clinical trials will be essential to evaluate its efficacy and safety in human subjects. The development of prodrugs or formulations that enhance bioavailability and reduce side effects may also be explored to improve its therapeutic potential.

In conclusion, 4-amino-2-chloro-N-2-(pyrrolidin-1-y l)ethylbenzamide (CAS No. 1273720 - 6 - 5) strong > represents a promising compound with diverse biological activities and therapeutic applications . Ongoing research efforts aim to fully elucidate its mechanisms of action , optimize its pharmacological properties , and advance its development into clinical use . The continued exploration of this compound holds great promise for addressing unmet medical needs in various disease areas . p >